Cas no 1361714-99-9 (3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile)
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
-
- Inchi: 1S/C13H6Cl2FN/c14-10-3-8(4-11(15)6-10)13-2-1-12(16)5-9(13)7-17/h1-6H
- InChI Key: UYCHVFXHKTTZES-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C=CC(=CC=1C#N)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 304
- XLogP3: 4.6
- Topological Polar Surface Area: 23.8
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000704-250mg |
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile |
1361714-99-9 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A011000704-500mg |
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile |
1361714-99-9 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A011000704-1g |
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile |
1361714-99-9 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
Recent Advances in the Study of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile (CAS: 1361714-99-9)
The compound 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile (CAS: 1361714-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile, which make it a promising candidate for targeting specific biological pathways. The presence of dichloro and fluoro substituents on the biphenyl scaffold enhances its binding affinity to certain protein targets, as demonstrated in molecular docking studies. Researchers have also explored its role as an intermediate in the synthesis of more complex bioactive molecules.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a range of enzymes involved in inflammatory pathways. The results indicated that 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile exhibits moderate to strong inhibition against COX-2 and 5-LOX, suggesting its potential as a dual-action anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and assess its pharmacokinetic properties.
Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industry researchers suggest that 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile may act as a modulator of apoptosis-related proteins in certain cancer cell lines. These findings, though still in the early stages, open new avenues for the development of targeted cancer therapies.
The synthesis of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile has also been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2022 paper in Organic Process Research & Development detailed a scalable, environmentally friendly approach using palladium-catalyzed cross-coupling reactions, which could facilitate its large-scale production for further studies.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Current research efforts are focused on addressing these gaps through comprehensive preclinical studies. The scientific community anticipates that continued investigation of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile will yield valuable insights for both academic and industrial applications in the coming years.
1361714-99-9 (3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)